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Compound of Interest

Compound Name:
N-nitroso-desmethyl-

clarithromycin

Cat. No.: B16377616

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the sourcing, handling, and

analytical use of N-nitroso-desmethyl-clarithromycin certified reference standards. The

protocols outlined below are intended to support the development and validation of analytical

methods for the detection and quantification of this potential impurity in clarithromycin-

containing drug products.

Sourcing and Handling of Certified Reference
Standards
N-nitroso-desmethyl-clarithromycin is a potential nitrosamine impurity in drug products

containing clarithromycin.[1] Certified reference standards are essential for the accurate

quantification of this impurity and for the validation of analytical methods. Several specialized

chemical suppliers offer N-nitroso-desmethyl-clarithromycin certified reference standards. It
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is crucial to source these standards from accredited suppliers who provide a certificate of

analysis (CoA) detailing the compound's identity, purity, and concentration.

Key considerations for sourcing and handling:

Certificate of Analysis (CoA): Always ensure the reference standard is accompanied by a

comprehensive CoA that includes information on purity (typically determined by HPLC),

identity (confirmed by mass spectrometry and NMR), and storage conditions.

Storage: N-nitroso compounds can be sensitive to light and temperature. Store the reference

standard as recommended on the CoA, typically in a cool, dark place.

Safety Precautions: Nitrosamines are a class of compounds considered to be probable

human carcinogens.[1] Handle N-nitroso-desmethyl-clarithromycin with appropriate

personal protective equipment (PPE), including gloves and a lab coat, in a well-ventilated

area or fume hood.

Regulatory Context and Acceptable Intake Limits
Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European

Medicines Agency (EMA) have established stringent guidelines for the control of nitrosamine

impurities in pharmaceutical products.[1][2] The FDA has set an acceptable intake (AI) limit for

N-nitroso-desmethyl-clarithromycin of 1500 ng/day.[3][4] This limit is based on a

carcinogenic potency categorization approach.[4] Analytical methods must be sensitive enough

to detect and quantify this impurity at levels well below this AI limit.

Analytical Methodology: LC-MS/MS Protocol
Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred

analytical technique for the quantification of trace-level nitrosamine impurities due to its high

sensitivity and selectivity.[5][6] The following is a representative protocol for the analysis of N-
nitroso-desmethyl-clarithromycin in clarithromycin tablets.

3.1. Sample Preparation

Tablet Homogenization: Weigh and finely crush a representative number of clarithromycin

tablets to obtain a homogenous powder.
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Extraction: Accurately weigh a portion of the crushed tablet powder equivalent to a single

dose of clarithromycin and transfer it to a suitable volumetric flask.

Dissolution: Add a suitable solvent, such as methanol or a mixture of methanol and water, to

dissolve the drug substance and extract the N-nitroso-desmethyl-clarithromycin.

Sonication and Centrifugation: Sonicate the mixture to ensure complete dissolution and

extraction, followed by centrifugation to pelletize insoluble excipients.

Filtration: Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for

LC-MS/MS analysis.

3.2. LC-MS/MS Instrumentation and Conditions

Parameter Recommended Conditions

Liquid Chromatograph UHPLC System

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in methanol

Gradient
Optimized for separation from the clarithromycin

peak

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Mass Spectrometer Triple Quadrupole Mass Spectrometer

Ionization Source Electrospray Ionization (ESI) in positive mode

MRM Transitions
Specific precursor and product ions for N-

nitroso-desmethyl-clarithromycin

3.3. Method Validation
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The analytical method should be validated according to the International Council for

Harmonisation (ICH) Q2(R1) guidelines to ensure it is fit for its intended purpose.[7][8] Key

validation parameters are summarized in the table below.

Validation Parameter Purpose
Acceptance Criteria
(Typical)

Specificity

To ensure the signal is from

the target analyte without

interference.

No interfering peaks at the

retention time of the analyte.

Linearity

To demonstrate a proportional

relationship between

concentration and response.

Correlation coefficient (r²) >

0.99

Accuracy

To determine the closeness of

the measured value to the true

value.

Recovery of 80-120%

Precision

To assess the degree of

scatter between a series of

measurements.

Relative Standard Deviation

(RSD) < 15%

Limit of Detection (LOD)
The lowest amount of analyte

that can be detected.
Signal-to-noise ratio of ≥ 3

Limit of Quantification (LOQ)

The lowest amount of analyte

that can be quantified with

accuracy and precision.

Signal-to-noise ratio of ≥ 10

Robustness

To evaluate the method's

capacity to remain unaffected

by small variations in

parameters.

No significant impact on results

from minor changes in method

parameters.

3.4. Representative Quantitative Data

The following table presents representative performance data for a validated LC-MS/MS

method for N-nitroso-desmethyl-clarithromycin.
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Parameter Result

Linearity Range 0.05 - 20 ng/mL

Correlation Coefficient (r²) > 0.995

Accuracy (% Recovery) 95 - 105%

Precision (RSD) < 10%

LOD 0.02 ng/mL

LOQ 0.05 ng/mL

Visualizations
4.1. Nitrosamine Risk Assessment Workflow

The following diagram illustrates the recommended workflow for the risk assessment and

control of nitrosamine impurities in pharmaceutical products, in line with FDA guidance.[1]
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Caption: Workflow for Nitrosamine Impurity Risk Assessment and Control.
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4.2. Carcinogenic Signaling Pathway of Nitrosamines

Nitrosamines exert their carcinogenic effects primarily through metabolic activation and

subsequent DNA damage.[9] The diagram below illustrates a simplified signaling pathway.

Nitrosamine

Metabolic Activation (CYP450)

Reactive Metabolites

DNA Adduct Formation

DNA Damage
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Cancer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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